1-(4-(Pyrrolidin-1-yl)-5,6-dihydropyridin-1(2H)-yl)ethanone

• Molecular Formula: C11H18N2O
• Molecular Weight: 194.27 g/mol
• IUPAC Name: 1-(4-pyrrolidin-1-yl-3,6-dihydro-2H-pyridin-1-yl)ethanone
• InChI: InChI=1S/C11H18N2O/c1-10(14)12-8-4-11(5-9-12)13-6-2-3-7-13/h4H,2-3,5-9H2,1H3
• InChI Key: PHJGVVNMERWTPK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(=CC1)N2CCCC2

Description

1-(4-(Pyrrolidin-1-yl)-5,6-dihydropyridin-1(2H)-yl)ethanone is a useful research compound. Its molecular formula is C11H18N2O and its molecular weight is 194.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In stage 1, the compound 1-acetyl-4-piperidinone is reacted in a reaction medium, preferably selected from the group consisting of toluene and benzene, with pyrrolidine in the presence of a catalytic quantity of an acid, preferably in the presence of p-toluenesulfonic acid, with refluxing on a water separator to yield the compound 1-(4-pyrrolidin-1-yl-3,6-dihydro-2H-pyridin-1-yl)-ethanone (A).

Synthesis routes and methods II

Procedure details

A mixture of 4.95 mL (40 mmol) of 1-acetyl-4-piperidinone, 3.64 mL (44 mmol) of pyrrolidine, 15 mL of toluene and a catalytic quantity of p-toluenesulfonic acid was heated for 12 h with refluxing on a water separator. After removal of the solvent under a vacuum, 7.7 g (99% of theoretical) of the desired product 1-(4-pyrrolidin-1-yl-3,6-dihydro-2H-pyridin-1-yl)-ethanone (A) were obtained in the form of a brown-red oil.

Synthesis routes and methods III

Procedure details

Pyridine-4-carbaldoxime (1 g, 8.19 mmol) was dissolved in DMF (10 ml), a solution of N-chlorosuccinimide (1.31 g, 9.83 mmol) in DMF (5 ml) was slowly added dropwise and the reaction mixture was stirred at room temperature. When the reaction was complete (thin layer chromatography control, here 6 h), diethyl ether (50 ml) and water (20 ml) were added, phase separation, extraction of the aqueous phase with diethyl ether (5×30 ml). The combined organic phases were washed with water (50 ml) and saturated sodium chloride solution (50 ml), dried (MgSO4) and concentrated in vacuo. The crude yield was reacted without further purification and analysis. The yield was 0.74 g (>99%).

Synthesis routes and methods IV

Procedure details

N-Acetyl-4-piperidinone (1.3 g, 9.2 mmol) was dissolved in toluene (10 ml), and pyrrolidine (0.72 g, 10.13 mmol) and p-toluenesulfonic acid hydrate (catalytic) were added. The reaction mixture was refluxed under an inert gas for 2 hours using a water separator, cooled slowly under an inert gas and concentrated in vacuo and the residue was dried. The crude product was employed immediately without purification. The yield was 1.87 g (>99%).